Cas no 1352723-48-8 (2,2-dimethyl-3,5-dioxo-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2,2-dimethyl-3,5-dioxo-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352723-48-8
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 1028569
• PubChem ID: 71711030
• Update Time: 2025-04-20

2,2-dimethyl-3,5-dioxo-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,2-dimethyl-3,5-dioxopyrrolidine-1-carboxylate
• G11231
• 1-Boc-2,2-dimethyl-3,5-dioxo-pyrrolidine
• CS-0159029
• DTXSID20856723
• CEC72348
• tert-Butyl2,2-dimethyl-3,5-dioxopyrrolidine-1-carboxylate
• 1352723-48-8
• BS-26646
• 2,2-Dimethyl-3,5-dioxo-pyrrolidine-1-carboxylic acid tert-butyl ester
• SCHEMBL17725946
• 2,2-dimethyl-3,5-dioxo-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C11H17NO4/c1-10(2,3)16-9(15)12-8(14)6-7(13)11(12,4)5/h6H2,1-5H3
• InChI Key： WAXXNFZYMOMJPD-UHFFFAOYSA-N
• SMILES： O(C(N1C(CC(C1(C)C)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 359.7±35.0 °C at 760 mmHg
• Flash Point: 171.4±25.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2,2-dimethyl-3,5-dioxo-pyrrolidine-1-carboxylic acid tert-butyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines